Cas no 2351-14-6 (Glucitol,2-amino-2-deoxy-)

Glucitol,2-amino-2-deoxy- structure
Glucitol,2-amino-2-deoxy- structure
Product Name:Glucitol,2-amino-2-deoxy-
CAS No:2351-14-6
MF:C6H15NO5
MW:181.187002420425
CID:289970
PubChem ID:320736
Update Time:2025-04-19

Glucitol,2-amino-2-deoxy- Chemical and Physical Properties

Names and Identifiers

    • Glucitol,2-amino-2-deoxy-
    • 5-aminohexane-1,2,3,4,6-pentol
    • SCHEMBL3797037
    • NSC-269409
    • DTXSID60313360
    • NSC269409
    • 2351-14-6
    • Inchi: 1S/C6H15NO5/c7-3(1-8)5(11)6(12)4(10)2-9/h3-6,8-12H,1-2,7H2
    • InChI Key: FQORWEQXRQVPBZ-UHFFFAOYSA-N
    • SMILES: OC(C(CO)N)C(C(CO)O)O

Computed Properties

  • Exact Mass: 181.095
  • Monoisotopic Mass: 181.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3.4
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.506g/cm3
  • Boiling Point: 530.7ºC at 760 mmHg
  • Flash Point: 274.7ºC
  • Refractive Index: 1.595
  • PSA: 127.17000
  • LogP: -2.91870
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